Cas no 21898-19-1 (clenbuterol hydrochloride)

• Product Name: clenbuterol hydrochloride
• CAS No: 21898-19-1
• MF: C₁₂H₁₉Cl₃N₂O
• MW: 313.651060342789
• MDL: MFCD00083280
• CID: 51896
• PubChem ID: 24892782
• Update Time: 2025-04-18

clenbuterol hydrochloride Chemical and Physical Properties

Names and Identifiers

• clenbuterol hydrochloride
• NAB 365CL
• 4-amino-alpha-((tert-butylamino)methyl)-3,5-dichlorobenzylalcoholhydrochlor
• 4-amino-alpha-((tert-butylamino)methyl)-3,5-dichloro-benzylalcohomonohydr
• 4-amino-alpha-((tert-butylamino)methyl)-3,5-dichlorobenzylalkohol-hydrochlor
• clenbuterolclorhidrato
• nab365
• planiparthydrochloride
• spiropent
• Clenbuterol (hydrochloride)
• CLENBUTEROL HCL
• Clenbuterol hydrochloride solution
• Clenbuterol solution
• 1-(4-amino-3,5-dichlorophenyl)-2-(tert-butylamino)ethanol, hydrochloride
• 3-Carbethoxy-4-piperidone hydrochloride
• 4-Amino-α-(t-butylaminomethyl)-3,5-dichlorobenzyl alcohol hydrochloride
• Clenbuterol in methanol
• 4-Amino-alpha-[(tert-butylamino)methyl]-3,5-dichlorobenzyl alcohol monohydrochloride
• SR-01000721909-5
• CLENBUTEROL HYDROCHLORIDE [MART.]
• 1-(4-amino-3,5-dichlorophenyl)-2-(tert-butylamino)ethanol;hydrochloride
• HMS1569E11
• 21898-19-1
• Clenbuterol clorhidrato [Spanish]
• Q-200872
• Clenbuterol hydrochloride (USP:JAN)
• EINECS 244-643-7
• CS-6917
• Opera_ID_146
• Clenasma
• Clenbuterol Hydrochloride,(S)
• CLENBUTEROL HYDROCHLORIDE [EP MONOGRAPH]
• 4-Amino-alpha-((tert-butylamino)methyl)-3,5-dichlorobenzylalkohol-hydrochlorid
• BCP13609
• C2691
• CHEMBL1330729
• EINECS 274-226-5
• MFCD00083280
• (+-)-clenbuterol monohydrochloride
• NAB-365Cl
• D01360
• AKOS007930709
• CHEBI:31410
• NS00083705
• 4-AMINO-.ALPHA.-((TERT-BUTYLAMINO)METHYL)-3,5-DICHLOROBENZYL ALCOHOL
• CLENBUTEROL HYDROCHLORIDE [WHO-DD]
• NAB 365 CL
• MLS001148242
• CLENBUTEROL HYDROCHLORIDE (EP MONOGRAPH)
• CLENBUTEROL HYDROCHLORIDE [JAN]
• UNII-GOR5747GWU
• Ventipulmin
• AS-12537
• CLENBUTEROL HYDROCHLORIDE (MART.)
• GOR5747GWU
• MLS000069838
• CLENBUTEROL HYDROCHLORIDE (USP MONOGRAPH)
• 4-Amino-alpha-(tert-butylaminomethyl)-3,5-dichlorobenzyl Alcohol Hydrochloride
• 1-(4-amino-3,5-dichlorophenyl)-2-(tert-butylamino)ethanol hydrochloride
• CLENBUTEROL HYDROCHLORIDE [EP IMPURITY]
• DTXSID60944496
• Spiropent (TN)
• clenbuterol monohydrochloride
• SR-01000721909-4
• 4-amino-3,5-dichloro-alpha-(((1,1-dimethylethyl)amino)methyl)benzenemethanol hydrochloride
• 4-Amino-alpha-((tert-butylamino)methyl)-3,5-dichlorobenzyl alcoholmonohydrochloride
• Clenbuterol clorhidrato
• 21898-19-1 (HCl)
• Clenbuterol.HCl
• Clenbuterol-D9 HCl
• CLENBUTEROL HYDROCHLORIDE [USP MONOGRAPH]
• CLENBUTEROL HYDROCHLORIDE [MI]
• Clenbuterol hydrochloride, United States Pharmacopeia (USP) Reference Standard
• NAB-365
• CLENBUTEROL HYDROCHLORIDE [USP-RS]
• 1-(4-amino-3,5-dichlorophenyl)-2-(tert-butylamino)
• HY-B1614
• F17351
• Siropent
• CCG-39893
• Clenbuterol hydrochloride [USP:JAN]
• REGID_for_CID_5702273
• CLENBUTEROL HYDROCHLORIDE (EP IMPURITY)
• Prestwick_761
• Planipart hydrochloride
• Benzyl alcohol, 4-amino-alpha-((tert-butylamino)methyl)-3,5-dichloro-, monohydrochloride
• 4-amino-alpha-((tert-butylamino)methyl)-3,5-dichlorobenzyl alcohol monohydrochloride
• CLENBUTEROL HYDROCHLORIDE [GREEN BOOK]
• SR-01000721909
• Clenbuterol hydrochloride (JAN/USP)
• clenbuterolhydrochloride
• Clenbuterol.HCl, 1mg/ml in Methanol
• (+-)-clenbuterol hydrochloride
• Pharmakon1600-01503917
• SCHEMBL123545
• Clenbuterol hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Ventipulmin Syrup
• 4-Amino-alpha-((tert-butylamino)methyl)-3,5-dichlorobenzyl alcohol hydrochloride
• (1)-4-Amino-alpha-((tert-butylamino)methyl)-3,5-dichlorobenzyl alcohol monohydrochloride
• AC-11159
• 4-amino-3,5-dichloro-alpha-(((1,1-dimethylethyl)amino)methyl)benzenemethanol monohydrochloride
• VU0244438-4
• SMR000058854
• Clenbuterol hydrochloride, >=95%
• MLS002222258
• Clenbuterol Hydrochloride 1.0 mg/ml in Dimethyl Sulfoxide (as free base)
• 4-Amino-alpha-((tert-butylamino)methyl)-3,5-dichlorobenzylalkohol-hydrochlorid [German]
• NCGC00095982-01
• NSC758633
• Contrasmina
• Q27114305
• SPECTRUM1503917
• CLENBUTEROL HYDROCHLORIDE (USP-RS)
• AM84776
• Clenbuterol.HCl, 1mg/ml in Methanol (as free base)
• (+)-4-Amino-alpha-[(tert-butylamino)methyl ]-3,5-dichlorobenzyl alcohol hydrochloride
• 1ST1301A
• OPXKTCUYRHXSBK-UHFFFAOYSA-N
• DA-51957
• DB-257317

• MDL： MFCD00083280
• Inchi： 1S/C12H18Cl2N2O.ClH/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7;/h4-5,10,16-17H,6,15H2,1-3H3;1H
• InChI Key： OPXKTCUYRHXSBK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(CNC(C)(C)C)O)Cl)N.Cl

Computed Properties

• Exact Mass: 312.05600
• Monoisotopic Mass: 312.056296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 58.3

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.2500
• Melting Point: 169-176°C
• Boiling Point: No data available
• Flash Point: 9℃
• PSA: 58.28000
• LogP: 4.77120
• Sensitiveness: Sensitive to light
• Merck: 14,2347
• Vapor Pressure: No data available

clenbuterol hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R25: toxic if swallowed.
• Safety Instruction： S22-S36/37/39-S45
• RTECS：DN3180000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 in mice, rats, guinea pigs (mg/kg): 176, 315, 67.1 orally; 27.6, 35.3, 12.6 i.v. (Ueberberg)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes